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Compound of Interest

Compound Name: Agrochelin

Cat. No.: B11826412 Get Quote

An In-depth Overview of the cytotoxic alkaloid Agrochelin, from its marine bacterial origins to

its potential as a therapeutic agent.

Introduction
Agrochelin is a novel cytotoxic alkaloid that was first isolated from a marine bacterium of the

genus Agrobacterium.[1][2] This discovery has garnered interest within the scientific

community, particularly among researchers in drug development, due to its pronounced

cytotoxic activity against various tumor cell lines.[1][3] Agrochelin is structurally related to a

class of compounds known as siderophores, which are small, high-affinity iron-chelating

molecules produced by microorganisms to scavenge for iron in iron-limiting environments. This

technical guide provides a comprehensive overview of the discovery, isolation, physicochemical

properties, and biological activity of Agrochelin, intended for researchers, scientists, and

professionals in the field of drug development.

Physicochemical Properties of Agrochelin
Agrochelin is a thiazoline-containing alkaloid.[1] Its chemical structure and properties have

been characterized through various spectroscopic and analytical techniques. The key

physicochemical properties of Agrochelin are summarized in the table below.
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Property Value Reference

Molecular Formula C23H34N2O4S2 [3]

Molecular Weight 466.66 g/mol [3]

CAS Number 247115-74-8 [3]

Appearance
Not specified in available

literature

Solubility
Not specified in available

literature

UV-Vis Absorption Maxima
Not specified in available

literature

Specific Rotation
Not specified in available

literature

Biological Activity and Cytotoxicity
Agrochelin and its acetyl derivative have demonstrated significant cytotoxic activity.[1] While

the initial discovery papers reported this bioactivity, specific quantitative data such as IC50

values against named cancer cell lines are not detailed in the publicly available abstracts of

these publications. Further investigation of the full-text articles is required to obtain this specific

data. The cytotoxic nature of Agrochelin suggests its potential as an antineoplastic agent.

Experimental Protocols
The following sections detail the general methodologies for the fermentation of the producing

microorganism, and the extraction and purification of Agrochelin. It is important to note that

the available literature provides a general overview of these processes, and specific, step-by-

step protocols are not fully detailed in the accessible abstracts.

Fermentation of the Producing Marine Agrobacterium
sp.
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The production of Agrochelin is achieved through the fermentation of the marine

Agrobacterium sp.[1] While the exact media composition and fermentation parameters are not

specified in the available literature, a general procedure for the cultivation of marine bacteria

would be employed. This typically involves:

Inoculation: A seed culture of the marine Agrobacterium sp. is used to inoculate a suitable

liquid fermentation medium.

Incubation: The culture is incubated under controlled conditions of temperature, pH, and

aeration to promote bacterial growth and production of secondary metabolites, including

Agrochelin.

Monitoring: The fermentation process is monitored for bacterial growth and production of the

target compound.

Isolation and Purification of Agrochelin
Agrochelin is isolated from the bacterial cells through a process of solvent extraction followed

by chromatographic purification.[1] A generalized protocol is as follows:

Harvesting: The bacterial cells are harvested from the fermentation broth by centrifugation.

Extraction: The cell pellet is subjected to solvent extraction to isolate the crude mixture of

metabolites, including Agrochelin.

Purification: The crude extract is then purified using silica gel chromatography to yield pure

Agrochelin.[1]

Biosynthesis of Agrochelin
The biosynthesis of Agrochelin is believed to follow a pathway similar to that of other

siderophores, likely involving a non-ribosomal peptide synthetase (NRPS) mechanism. This is

supported by the discovery of massiliachelin, a diastereomer of Agrochelin, from Massilia sp.,

where its production was linked to a putative siderophore biosynthetic gene cluster. This

suggests that Agrochelin is likely synthesized by a similar enzymatic assembly line. However,

the specific biosynthetic gene cluster and the detailed enzymatic steps in the marine

Agrobacterium sp. have not yet been fully elucidated in the available literature.
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Visualizing the Experimental Workflow
The following diagram, generated using the DOT language, illustrates the general workflow for

the isolation and purification of Agrochelin from the marine Agrobacterium sp.
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Bacterial Cells

Centrifugation Solvent ExtractionExtraction Silica Gel
Chromatography

Purification Pure Agrochelin

Click to download full resolution via product page

A high-level overview of the Agrochelin isolation and purification process.

Conclusion
Agrochelin represents a promising cytotoxic agent of marine bacterial origin. Its discovery

highlights the potential of marine microorganisms as a source of novel bioactive compounds.

While the foundational knowledge of its isolation and activity has been established, further

research is needed to fully characterize its biological activity with specific quantitative data,

elucidate its complete biosynthetic pathway, and explore its therapeutic potential. This technical

guide provides a summary of the current understanding of Agrochelin and serves as a

foundation for future research in this area.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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